Cas no 56253-64-6 (Benzene,(2-methyl-1-buten-1-yl)-)

Benzene,(2-methyl-1-buten-1-yl)- structure

56253-64-6 structure

Product Name:Benzene,(2-methyl-1-buten-1-yl)-

CAS No:56253-64-6

MF:C₁₁H₁₄

MW:146.228863239288

CID:369872

PubChem ID:2063383

Update Time:2025-04-19

Benzene,(2-methyl-1-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

- Benzene,(2-methyl-1-buten-1-yl)-
- 2-METHYL-1-PHENYL-1-BUTENE
- 1-Phenyl-2-methyl-1-buten
- 1-Phenyl-2-methyl-but-1-en
- 2-Methyl-1-phenyl-but-1-en
- 2-methyl-1-phenylbutene
- [(1E)-2-Methyl-1-butenyl]benzene #
- OQYUFQVPURDFKC-MDZDMXLPSA-N
- DTXSID3074315
- 56253-64-6
- Benzene, (2-methyl-1-butenyl)-
- AKOS006272358
- Inchi： 1S/C11H14/c1-3-10(2)9-11-7-5-4-6-8-11/h4-9H,3H2,1-2H3/b10-9+
- InChI Key： OQYUFQVPURDFKC-MDZDMXLPSA-N
- SMILES： C(/C)(=C/C1C=CC=CC=1)\CC

Computed Properties

Exact Mass: 146.11000
Monoisotopic Mass: 146.10955
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0
XLogP3: 4

Experimental Properties

Density: 0.895
Boiling Point: 209°Cat760mmHg
Flash Point: 73°C
Refractive Index: 1.54
PSA: 0.00000
LogP: 3.49990

Benzene,(2-methyl-1-buten-1-yl)- Production Method

Production Method 1

9005-53-2

56253-64-6

89-72-5

2944-49-2

2082-61-3

1123-94-0

1197-34-8

620-14-4

2039-89-6

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium ; 1 h, 350 °C; 4 h, 350 °C

Reference

: Catalytic hydrotreatment of pyrolytic lignins from different sources to biobased chemicals: Identification of feed-product relations

Figueiredo, M. B.; Deuss, P. J.; Venderbosch, R. H.; Heeres, H. J., Biomass and Bioenergy, 2020, 134,

Production Method 2

629-50-5

27133-93-3

629-62-9

3296-50-2

4175-53-5

493-02-7

5325-97-3

2039-89-6

56253-64-6

2958-76-1

769-25-5

3728-54-9

1839-63-0

1331-43-7

620-14-4

Reaction Conditions

1.1 15 min, 550 °C

Reference

: An improved catalytic pyrolysis concept for renewable aromatics from biomass involving a recycling strategy for co-produced polycyclic aromatic hydrocarbons

Genuino, Homer C.; Muizebelt, Inouk; Heeres, Andre; Schenk, Niels J.; Winkelman, Jos G. M.; et al, Green Chemistry, 2019, 21(14), 3802-3806